Cas no 67570-40-5 (3-(3-hydroxyphenyl)methylidene-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 3-(3-hydroxyphenyl)methylidene-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 67570-40-5
• MF: C₂₂H₁₆O₃
• MW: 328.360646247864
• CID: 5654474
• PubChem ID: 12428921
• Update Time: 2025-07-13

3-(3-hydroxyphenyl)methylidene-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3-hydroxyphenyl)methylidene]-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3-[(3-hydroxyphenyl)methylene]-2-phenyl-
• 3-(3-hydroxyphenyl)methylidene-2-phenyl-3,4-dihydro-2H-1-benzopyran-4-one

• Inchi： 1S/C22H16O3/c23-17-10-6-7-15(13-17)14-19-21(24)18-11-4-5-12-20(18)25-22(19)16-8-2-1-3-9-16/h1-14,22-23H
• InChI Key： BOZZFINJNRGQCW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)OC2=CC=CC=C2C(=O)C1=CC1=CC=CC(O)=C1

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Melting Point: 207-208 °C(Solv: methanol (67-56-1))
• Boiling Point: 564.0±50.0 °C(Predicted)
• pka: 9.38±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavanones